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Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Compound Overview and Properties

4-Hexen-3-one (CAS 2497-21-4) is an organic compound classified as an alpha, beta-unsaturated ketone
(enone) [1]. Its structure features a six-carbon chain with a double bond between carbons 4 and 5, and a

ketone group on carbon 3, making it reactive and valuable for various chemical syntheses [1] [2].

The table below summarizes its key identifiers and physicochemical properties [3] [4] [5]:

Property Value / Description

CAS Number 2497-21-4

Molecular Formula CeH100

Molecular Weight 98.14 g/mol

IUPAC Name hex-4-en-3-one

Structure An alpha, beta-unsaturated ketone
Boiling Point 135-137 °C (lit.)

Density 0.858 g/mL at 25 °C (lit.)
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Property

Refractive Index

Flash Point

Odor Description

Hazard Codes

Value | Description

n2%/D 1.44 (lit.)

34 °C (closed cup) / 94 °F

Pungent, ethereal, spicy, green, tropical, metallic

Flammable Liquid (Category 3), Acute Toxicity, Eye Irritant, Skin Irritant

Primary Applications and Uses

4-Hexen-3-one serves as a versatile intermediate in several industries. Its top applications are summarized

below [1]:

Application Area

Specific Use

Pharmaceutical
Synthesis

Fragrance and Flavor

Agrochemical

Production

Polymer & Material
Science

Chemical R&D

Key intermediate for anti-inflammatory and antimicrobial agents; its reactivity
helps construct complex molecules and improve bioavailability.

Provides fresh, green notes in perfumes and food products (FEMA 3352). Use
levels in finished products are typically 0.01-1 ppm.

Intermediate in synthesizing herbicides and fungicides.

Building block for advanced polymers and biodegradable materials due to

reactive sites for cross-linking.

Versatile tool in exploratory research for developing novel compounds and
testing new reactions.

Synthesis Experimental Protocol
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A prominent method for synthesizing 4-Hexen-3-one is the catalytic dehydration of 4-hydroxy-3-hexanone.
The following diagram outlines the synthesis workflow, and the detailed experimental procedure is provided

below.

(Start: 4-Hydroxy-3-hexanon(9

Catalyst Preparation
WO3/Zr0O2-SiO2 or Mo0O3/Zr0O2-Si0O2

Dehydration Reaction
200-450°C, WHSV 0.5-15 ht

G’roduct: 4-Hexen-3-one)

Click to download full resolution via product page

Synthesis workflow for 4-Hexen-3-one via catalytic dehydration

Catalyst Preparation (WO3/ZrO2-SiO2) [6]

e Precipitation & Ageing: Dissolve a zirconium source (e.g., Zr(NOs)4-5H20) in deionized water. Add a
surfactant like cetyltrimethylammonium bromide (CTAB) and a silicon source (e.g., tetraethoxysilane).
Adjust the pH to 10 under vigorous stirring. Continue stirring for 2 hours, then age the mixture at room
temperature for 12-24 hours.

¢ Filtration & Washing: Recover the solid via suction filtration and wash thoroughly with deionized
water.

¢ Impregnation: Immerse the resulting mesoporous ZrO2-SiO2 carrier in an aqueous solution of a
tungsten source (e.g., ammonium tungstate) for 12-24 hours at room temperature.

e Drying & Calcination: Dry the impregnated material at 100°C for 10 hours, then calcine at 600°C for
6 hours in a muffle furnace. The recommended molar ratio is W:Zr:Si = (0.05-0.3):1:(5-50).
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Catalytic Dehydration Reaction [6]

¢ Reactor Setup: Perform the reaction in a fixed-bed reactor under atmospheric pressure.

¢ Loading: Load the reactor with the prepared catalyst (e.g., 10 mL).

¢ Reaction Conditions: Feed the 4-hydroxy-3-hexanone raw material into the reactor at a Weight
Hourly Space Velocity (WHSV) of 0.5-15 h—* and a reaction temperature of 200-450°C. Optimal
performance is often achieved at 250-380°C and a WHSV of 1-10 h~1.

¢ Product Analysis: Analyze the effluent using gas chromatography (e.g., HP-6890 GC with a capillary
column and FID).

Under optimal conditions (e.g., 300°C, WHSV of 5 h™1), this method can achieve a 4-hydroxy-3-hexanone

conversion of 99.1% with a 4-hexen-3-one selectivity of 96.5% [6].

Key Technical and Safety Notes

¢ Functional Group Reactivity: As an a,3-unsaturated ketone, 4-Hexen-3-one is predisposed to
addition and substitution reactions, which is the basis for its utility in constructing more complex
molecules [1].

¢ Handling and Safety: The compound is a flammable liquid and requires careful handling. Use
appropriate personal protective equipment (PPE) including eyeshields, gloves, and suitable respirator
filters. It should be stored sealed in a dry environment at room temperature [3] [4] [7].

e Catalyst Innovation: The use of mesoporous WO3/ZrO2-SiO2 or MoOs/ZrO2-SiO: catalysts is key to
the high efficiency of the described synthesis, offering high specific surface area and regular pore
structures that enhance activity and selectivity while allowing for lower reaction temperatures
compared to older methods [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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